Cas no 2137999-90-5 (5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one
• CAS No: 2137999-90-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6385599
• PubChem ID: 165480060
• Update Time: 2025-05-24

5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one
• 2137999-90-5
• EN300-1110965

• Inchi： 1S/C10H16N2O2/c1-3-6-14-7-12-8(2)9(11)4-5-10(12)13/h4-5H,3,6-7,11H2,1-2H3
• InChI Key： ZNOBKTFAKQZREY-UHFFFAOYSA-N
• SMILES： O(CCC)CN1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one (CAS No. 2137999-90-5)

The compound 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one, identified by its CAS number 2137999-90-5, is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dihydropyridin-2-one core and propoxymethyl substituent, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one has surged due to their versatility in medicinal chemistry. This compound’s amino and methyl functional groups offer multiple sites for chemical modification, enabling the creation of derivatives with tailored properties. Its CAS 2137999-90-5 identifier is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in synthetic organic chemistry.

The synthesis of 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one typically involves multi-step reactions, including cyclization and functional group transformations. Researchers emphasize its stability under physiological conditions, a critical factor for its potential use in drug formulation. The compound’s propoxymethyl side chain enhances its lipophilicity, which may improve membrane permeability—a key consideration in pharmacokinetic optimization.

From an industrial perspective, CAS 2137999-90-5 is gaining attention in green chemistry initiatives. Its potential as an intermediate for sustainable agrochemicals aligns with global trends toward environmentally friendly pest control solutions. Analytical studies using HPLC and NMR confirm its high purity, making it suitable for precision applications. The compound’s thermal stability also positions it as a candidate for high-temperature processes in material science.

Frequently asked questions about 5-amino-6-methyl-1-(propoxymethyl)-1,2-dihydropyridin-2-one include inquiries about its solubility profile (notably in polar aprotic solvents) and storage conditions (recommended at 2-8°C under inert atmosphere). Patent literature reveals its incorporation in novel antiviral agents, coinciding with increased public interest in pandemic preparedness. Its molecular weight (198.23 g/mol) and logP value (~1.2) are critical data points for researchers modeling drug-likeness parameters.

Emerging applications of 2137999-90-5 extend to fluorescence probes development, leveraging its conjugated system for sensor technologies. The compound’s structure-activity relationship (SAR) studies are particularly valuable for designing selective kinase inhibitors, a hot topic in oncology research. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), facilitating global research collaboration.

In analytical characterization, 5-amino-6-methyl-1-(propoxymethyl)dihydropyridinone exhibits distinct UV-Vis absorption maxima at 265 nm, useful for quantification. Its crystallographic data, though limited, suggests polymorphic potential—an area requiring further investigation. The scientific community actively discusses its metabolic pathways in peer-reviewed forums, particularly regarding potential phase I metabolites.

The commercial availability of CAS 2137999-90-5 through specialty chemical suppliers has expanded in response to research demand. Quality specifications typically require ≥98% purity by chromatographic analysis, with stringent controls on residual solvents. Current market trends indicate rising interest in custom synthesis services for this compound, especially for labeled isotopes (¹³C, ¹⁵N) used in mechanistic studies.

From a safety standpoint, standard laboratory handling protocols apply to this material, with particular attention to its dust formation potential. Environmental fate studies suggest moderate biodegradability, prompting discussions about waste treatment methods in industrial settings. These practical considerations complement the compound’s scientific appeal, making 2137999-90-5 a multifaceted subject for interdisciplinary research.